Cas no 4458-36-0 (2-(2,3-dihydro-1H-inden-1-yl)ethan-1-amine)

• Product name: 2-(2,3-dihydro-1H-inden-1-yl)ethan-1-amine
• CAS No: 4458-36-0
• MF: C₁₁H₁₅N
• MW: 161.2435
• MDL: MFCD16083220
• CID: 1516328
• PubChem ID: 15011362

2-(2,3-dihydro-1H-inden-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-ethanamine, 2,3-dihydro-
• BDBM50404733
• CHEMBL159346
• CS-0240236
• 2-(2,3-dihydro-1H-inden-1-yl)ethan-1-amine
• SCHEMBL7379841
• 4458-36-0
• KQLYVTCAUKHNRW-UHFFFAOYSA-N
• AKOS010969304
• EN300-226969
• 1-(2-aminoethyl)indane
• 2-(2,3-dihydro-1H-inden-1-yl)ethanamine

• MDL： MFCD16083220
• Inchi： InChI=1S/C11H15N/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-4,10H,5-8,12H2
• InChI Key： KQLYVTCAUKHNRW-UHFFFAOYSA-N
• SMILES： C1CC2=CC=CC=C2C1CCN

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 266.1±9.0 °C at 760 mmHg
• Flash Point: 119.8±6.3 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2,3-dihydro-1H-inden-1-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes